GR 128107

• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol
• InChI: InChI=1S/C16H20N2O2/c1-11(19)18-7-3-4-12(10-18)15-9-17-16-6-5-13(20-2)8-14(15)16/h5-6,8-9,12,17H,3-4,7,10H2,1-2H3
• InChIKey: RBINAFTXZHPTNU-UHFFFAOYSA-N

GR 128107 for Research Procurement: A Melatonin Receptor MT2-Preferring Competitive Antagonist with Context-Dependent Pharmacology

GR 128107 (CAS 190328-44-0) is a synthetic substituted indoleamine that functions as a competitive melatonin receptor ligand with pronounced selectivity for the MT2 (Mel1b) receptor subtype over MT1 (Mel1a) [1]. First characterized by Dubocovich et al. (1997), it exhibits high-affinity binding to human recombinant MT2 receptors (pKi 9.6, Ki ≈0.25 nM) and substantially lower affinity for MT1 receptors (pKi 6.9, Ki ≈125.9 nM), yielding an MT1/MT2 affinity selectivity ratio exceeding 100 [1]. Unlike prototypical antagonists such as luzindole, GR 128107 displays context-dependent functional activity: it behaves as a pure competitive antagonist in the rabbit retina dopamine release model while acting as a partial agonist (pEC50 8.58, Emax 0.83) in Xenopus laevis melanophores and as a full agonist in NIH-3T3 cells expressing high receptor densities [2]. This dual pharmacological character—MT2-selective antagonism in native low-receptor-density systems combined with agonism in high-receptor-density environments—distinguishes GR 128107 from other in-class melatonin receptor ligands and underpins its utility as a mechanistic probe for receptor subtype classification and functional receptor reserve studies [1][2].

MT2-preferring mechanistic probe for melatonin receptor subtype classification studies.

Competitive antagonist control in native low-receptor-density tissue assays.

Research-use only (RUO) compound for functional receptor reserve and context-dependent pharmacology research.

• [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source
• [2] Teh MT, Sugden D. The putative melatonin receptor antagonist GR128107 is a partial agonist on Xenopus laevis melanophores. Br J Pharmacol. 1999 Mar;126(5):1237-45. doi: 10.1038/sj.bjp.0702404. PMID: 10205014; PMCID: PMC1565880. View Source

Why Melatonin Receptor Ligands Cannot Be Interchanged: The GR 128107 Differentiation Case

Melatonin receptor ligands occupy a continuum spanning full agonists, partial agonists, silent antagonists, and inverse agonists, with subtype selectivity ratios at MT1 and MT2 varying from near-unity to several hundred-fold [1]. Substituting GR 128107 with another 'melatonin receptor antagonist' such as luzindole introduces an approximately 10-fold loss in MT2 binding affinity (luzindole MT2 Ki = 10.2 nM vs. GR 128107 MT2 Ki = 0.25 nM) and a dramatically narrowed MT2 selectivity window (luzindole ≈11-fold vs. GR 128107 ≥100-fold) [1][2]. Substituting with the more selective 4-P-PDOT (61-fold MT2 selectivity) eliminates the partial/full agonist activity that GR 128107 exhibits in high-receptor-density systems, which is mechanistically critical for studies of receptor reserve and functional selectivity [2][3]. Even 5-methoxyluzindole, which shares an identical MT2 pKi of 9.6, is a partial agonist rather than an antagonist in the rabbit retina functional assay (IC50 1.3, maximal inhibition 40%), meaning it cannot serve as a silent antagonist control [1]. These quantitative differences in affinity, selectivity, and intrinsic efficacy mean that experimental outcomes—whether measuring cAMP inhibition, dopamine release modulation, or pigment aggregation—are non-interchangeable across these compounds [1][2][3].

GR 128107 (Target) MT2-selective silent antagonist with context-dependent partial/full agonism.

Luzindole (Potential Substitute) Lower MT2 affinity and narrower selectivity window; may lack the partial agonist conversion critical for receptor reserve studies.

GR 128107 (Target) Silent antagonist at native receptor density (zero intrinsic activity in rabbit retina).

5-Methoxyluzindole (Potential Substitute) Shares identical MT2 binding affinity but acts as a partial agonist, not a silent antagonist; cannot serve as a null-effect control.

GR 128107 (Target) Intermediate MT2 selectivity enables concentration-dependent MT1/MT2 engagement studies.

4-P-PDOT (Potential Substitute) Higher selectivity may completely spare MT1, potentially missing MT1/MT2 crosstalk phenomena in functional assays.

Substitution may alter MT2 selectivity, intrinsic efficacy, and receptor reserve readouts. Validate functional profile for each experimental model.

• [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source
• [2] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. Br J Pharmacol. 2000 Mar;129(5):877-86. doi: 10.1038/sj.bjp.0703130. PMID: 10696085; PMCID: PMC1571913. View Source
• [3] Teh MT, Sugden D. The putative melatonin receptor antagonist GR128107 is a partial agonist on Xenopus laevis melanophores. Br J Pharmacol. 1999 Mar;126(5):1237-45. doi: 10.1038/sj.bjp.0702404. PMID: 10205014; PMCID: PMC1565880. View Source

GR 128107 Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Procurement Decision-Making

MT2 Subtype Selectivity Ratio Exceeds 100-Fold, Surpassing Luzindole by Over 6-Fold in the Same Study

In the foundational characterization study by Dubocovich et al. (1997), GR 128107 was classified among a small group of 'selective Mel1b melatonin receptor analogues' whose affinity selectivity ratios (Mel1a/Mel1b) exceed 100 [1]. This was determined by competition of 2-[125I]-iodomelatonin binding to human recombinant Mel1a and Mel1b receptors expressed in COS-7 cells. By contrast, the prototypical antagonist luzindole, measured in the same study, showed only a 15.5-fold preference for Mel1b over Mel1a (pKi 7.7 at Mel1b) [1]. The partial agonist 5-methoxyluzindole achieved the same pKi of 9.6 at Mel1b as GR 128107 but exhibited partial agonist efficacy rather than silent antagonist behavior, demonstrating that equivalent binding affinity does not predict equivalent functional pharmacology [1].

MT2 Selectivity Ratio

Head-to-head

>100-fold MT2 selectivity vs. luzindole 15.5-fold

Supports MT2-subtype discrimination studies

Human recombinant Mel1a/Mel1b in COS-7 cells

Evidence Dimension	MT2 (Mel1b) vs. MT1 (Mel1a) affinity selectivity ratio
Target Compound Data	GR 128107: Mel1a/Mel1b selectivity ratio >100; MT2 pKi = 9.6; MT1 pKi ≈ 6.9 (Ki ≈ 125.9 nM)
Comparator Or Baseline	Luzindole: Mel1a/Mel1b selectivity ratio = 15.5 (pKi 7.7 at Mel1b). 5-Methoxyluzindole: Mel1a/Mel1b selectivity ratio ≈ 130 (MT2 pKi = 9.6, partial agonist).
Quantified Difference	GR 128107 selectivity ratio >100 vs. luzindole selectivity ratio = 15.5; ≥6.5-fold greater selectivity. GR 128107 is a silent antagonist at native receptor densities; 5-methoxyluzindole is a partial agonist despite identical MT2 pKi.
Conditions	Competition binding assay using 2-[125I]-iodomelatonin; human recombinant Mel1a and Mel1b receptors transiently expressed in COS-7 cells; Dubocovich et al., 1997.

Why This Matters

For researchers isolating MT2-mediated responses, GR 128107 provides a selectivity window >6-fold larger than luzindole, reducing MT1 cross-reactivity confounds without sacrificing MT2 binding affinity—a critical parameter when selecting a pharmacological tool for subtype discrimination experiments.

• [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source

23-Fold MT2 Selectivity in CHO Cells: Intermediate Between Luzindole (11-Fold) and 4-P-PDOT (61-Fold)

Browning et al. (2000) provided the first direct comparison of multiple putative melatonin receptor antagonists using [3H]-melatonin binding to human recombinant mt1 and MT2 receptors stably expressed in CHO cells [1]. In this system, GR 128107 exhibited a 23-fold higher affinity for MT2 over mt1 receptors. This positions GR 128107 at an intermediate selectivity tier: substantially more selective than luzindole (11-fold) but less selective than 4-P-PDOT (61-fold) [1]. This intermediate selectivity profile is pharmacologically significant: luzindole at higher concentrations loses MT2 discrimination, while 4-P-PDOT may completely spare MT1 even at saturating concentrations—potentially missing MT1/MT2 crosstalk phenomena. GR 128107 provides a graded selectivity window suitable for dose-response experiments where both receptors may be engaged differentially across a concentration range [1].

MT2 Selectivity (CHO)

Head-to-head

23-fold MT2 selectivity (intermediate between luzindole 11-fold and 4-P-PDOT 61-fold)

Enables concentration-dependent MT1/MT2 engagement studies

[3H]-melatonin binding in CHO cells

Evidence Dimension	MT2 vs. mt1 receptor affinity fold-selectivity in a single recombinant expression system
Target Compound Data	GR 128107: 23-fold higher affinity for MT2 over mt1 receptors in CHO cells
Comparator Or Baseline	Luzindole: 11-fold MT2 selectivity. 4-P-PDOT: 61-fold MT2 selectivity. All measured in CHO-mt1 and CHO-MT2 cells under identical conditions.
Quantified Difference	GR 128107 is 2.1× more MT2-selective than luzindole; 4-P-PDOT is 2.7× more MT2-selective than GR 128107.
Conditions	[3H]-melatonin radioligand binding assay; human recombinant mt1 and MT2 receptors stably expressed in Chinese hamster ovary (CHO) cells; Browning et al., Br J Pharmacol, 2000.

Why This Matters

GR 128107 occupies a unique intermediate-selectivity niche: more discriminatory than the widely used luzindole for MT2-specific interrogation, yet less extremely biased than 4-P-PDOT, enabling concentration-dependent engagement of both subtypes for studies of MT1/MT2 functional interplay.

• [1] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. Br J Pharmacol. 2000 Mar;129(5):877-86. doi: 10.1038/sj.bjp.0703130. PMID: 10696085; PMCID: PMC1571913. View Source

Silent Antagonist with Zero Intrinsic Activity in Native Tissue, Unlike Related High-Affinity Partial Agonists

In the rabbit retina functional assay—a native tissue model where melatonin inhibits calcium-dependent [3H]-dopamine release via the presynaptic ML1 heteroreceptor (pharmacologically equivalent to MT2)—GR 128107 produced no inhibition of [3H]-dopamine release when applied alone, confirming its profile as a silent competitive antagonist devoid of intrinsic agonist activity at native receptor densities [1]. This contrasts sharply with the partial agonist 5-methoxyluzindole, which despite sharing an identical MT2 pKi of 9.6, inhibited [3H]-dopamine release with an IC50 of 1.3 and a maximal inhibition of 40% [1]. N-acetyltryptamine, another partial agonist in the same study, showed an IC50 of 5.6 with 55% maximal inhibition [1]. Melatonin itself produced an IC50 of 20 pM with 80% maximal inhibition [1]. The silent antagonist profile of GR 128107 was further validated by the significant correlation (r² = 0.77, P < 0.001) between its apparent dissociation constant (KB) for antagonizing melatonin in this functional assay and its Ki at the recombinant Mel1b (MT2) receptor, but not the Mel1a (MT1) receptor (r² = 0.27, P < 0.1) [1].

Silent Antagonism

Head-to-head

Zero intrinsic activity in rabbit retina dopamine release assay

Clean null-effect antagonist control for native tissue studies

Functional KB correlates with MT2 Ki (r²=0.77)

Evidence Dimension	Intrinsic agonist activity (efficacy) in rabbit retina [3H]-dopamine release inhibition assay
Target Compound Data	GR 128107: zero intrinsic inhibition of [3H]-dopamine release when applied alone; pure competitive antagonist
Comparator Or Baseline	5-Methoxyluzindole: IC50 = 1.3, maximal inhibition = 40% (partial agonist). N-acetyltryptamine: IC50 = 5.6, maximal inhibition = 55% (partial agonist). Melatonin: IC50 = 20 pM, maximal inhibition = 80% (full agonist).
Quantified Difference	GR 128107 exhibits zero intrinsic efficacy vs. 40% (5-methoxyluzindole) and 55% (N-acetyltryptamine) maximal inhibition. Functional KB correlates with MT2 Ki (r²=0.77) but not MT1 Ki (r²=0.27).
Conditions	Rabbit retina [3H]-dopamine release assay; calcium-dependent release; presynaptic ML1 melatonin heteroreceptor; Dubocovich et al., 1997.

Why This Matters

For experiments requiring a null-effect antagonist control—such as blocking endogenous melatonin tone without introducing confounding agonist activity—GR 128107 provides the necessary silent antagonist profile at native receptor densities, whereas 5-methoxyluzindole cannot serve this role due to its partial agonist efficacy.

• [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source

Context-Dependent Partial Agonism in Xenopus Melanophores: pEC50 8.58 with Emax 0.83 Relative to Melatonin

Teh and Sugden (1999) demonstrated that GR 128107, despite its silent antagonist profile in rabbit retina, behaves as a partial agonist in a clonal line of Xenopus laevis melanophores [1]. GR 128107 induced rapid pigment granule aggregation (maximal response in 60–90 min) with a pEC50 of 8.58 ± 0.03 and an Emax of 0.83 relative to the full agonist melatonin (pEC50 10.09 ± 0.03, Emax 1.0) [1]. The EC50 for GR 128107 (2.63 nM) was approximately 32-fold higher (less potent) than melatonin (0.081 nM) [1]. Crucially, the concentration-response curves for both melatonin and GR 128107 were displaced in a parallel, rightward manner by a panel of melatonin receptor antagonists (RJ252, GR135533, luzindole, S20929, 4-P-PDOT) with very similar pKB values against either agonist, confirming that both compounds act through the same melanophore melatonin receptor [1]. The partial agonist activity was attributed to the exceptionally high melatonin receptor density in these cells (Bmax 1223 fmol mg protein⁻¹) compared to rabbit retina (Bmax 3.1 fmol mg protein⁻¹) [1]. Prolonged melatonin pre-treatment desensitized the GR 128107 response, reducing Emax to 0.27 and pEC50 from 8.57 to 7.84 [1].

Partial Agonism

Head-to-head

pEC50 8.58, Emax 0.83 in Xenopus melanophore pigment aggregation

Context-dependent efficacy supports receptor reserve studies

Bmax 1223 fmol/mg; response desensitized by melatonin pre-treatment

Evidence Dimension	Functional agonist potency and efficacy in Xenopus laevis melanophore pigment aggregation assay
Target Compound Data	GR 128107: pEC50 = 8.58 ± 0.03 (EC50 ≈ 2.63 nM); Emax = 0.83 (relative to melatonin); post-desensitization Emax = 0.27, pEC50 = 7.84
Comparator Or Baseline	Melatonin: pEC50 = 10.09 ± 0.03 (EC50 ≈ 0.081 nM); Emax = 1.0 (reference full agonist). Antagonist pKB values: RJ252 (4.60 vs. melatonin / 4.54 vs. GR128107), GR135533 (6.40/6.14), luzindole (6.45/6.49), S20929 (6.58/6.65), 4-P-PDOT (6.73/6.85).
Quantified Difference	GR 128107 EC50 is ~32-fold higher than melatonin; Emax is 83% of melatonin maximum. Antagonist pKB values are statistically indistinguishable between melatonin and GR 128107 as agonists (mean difference <0.25 log units). Desensitization reduces GR 128107 Emax by 67%.
Conditions	Clonal Xenopus laevis melanophore cell line; pigment granule aggregation measured by light absorbance; Bmax = 1223 fmol mg protein⁻¹; Teh & Sugden, Br J Pharmacol, 1999.

Why This Matters

GR 128107's context-dependent pharmacology—silent antagonist at low receptor density, partial agonist at very high receptor density—makes it uniquely suited as a probe for receptor reserve and functional selectivity studies, a capability not shared by pure antagonists like luzindole or 4-P-PDOT.

• [1] Teh MT, Sugden D. The putative melatonin receptor antagonist GR128107 is a partial agonist on Xenopus laevis melanophores. Br J Pharmacol. 1999 Mar;126(5):1237-45. doi: 10.1038/sj.bjp.0702404. PMID: 10205014; PMCID: PMC1565880. View Source

High-Affinity MT2 Binding (Ki 0.25 nM) vs. Luzindole (Ki 10.2 nM): ~40-Fold Affinity Advantage at the Target Receptor

The absolute binding affinity of GR 128107 at the human MT2 receptor, determined by displacement of 2-[125I]-iodomelatonin from recombinant human MT2 receptors expressed in COS-7 cells, is Ki = 0.25 nM (pKi = 9.6) [1][2]. This represents an approximately 40-fold higher affinity than luzindole, the most commonly used melatonin receptor antagonist, which exhibits a Ki of 10.2 nM (pKi ≈ 7.99) at the same human MT2 receptor [3]. At the MT1 receptor, GR 128107 (Ki ≈ 125.9 nM, pKi 6.9) has comparable affinity to luzindole (Ki = 158 nM), meaning GR 128107 achieves its selectivity primarily through superior MT2 recognition rather than MT1 avoidance [1][3]. The structurally related agonist GR 196429 shows high affinity at both subtypes (MT1 pKi 9.9, MT2 pKi 9.8) with essentially no selectivity, illustrating the distinct pharmacological design of GR 128107 [4].

MT2 Binding Affinity

Cross-study

Ki 0.25 nM (pKi 9.6) vs. luzindole Ki 10.2 nM (~40-fold higher affinity)

Supports lower working concentrations in assays

[125I]-iodomelatonin displacement on human MT2

Evidence Dimension	Absolute binding affinity (Ki) at human recombinant MT2 receptor
Target Compound Data	GR 128107: MT2 Ki = 0.25 nM (pKi = 9.6); MT1 Ki = 125.9 nM (pKi = 6.9)
Comparator Or Baseline	Luzindole: MT2 Ki = 10.2 nM (pKi ≈ 7.99); MT1 Ki = 158 nM (pKi ≈ 6.80). GR 196429: MT1 pKi = 9.9, MT2 pKi = 9.8 (non-selective agonist).
Quantified Difference	GR 128107 MT2 affinity is ~40.8× higher than luzindole. GR 128107 MT2/MT1 affinity ratio = ~504; luzindole MT2/MT1 affinity ratio = ~15.5.
Conditions	GR 128107: displacement of 2-[125I]-iodomelatonin, human recombinant MT2 receptors in COS-7 cells (Dubocovich 1997; BindingDB). Luzindole: displacement of 2-[125I]-iodomelatonin, human recombinant MT2 and MT1 receptors (multiple sources).

Why This Matters

The ~40-fold higher MT2 affinity of GR 128107 vs. luzindole translates to lower working concentrations needed for equivalent receptor occupancy, reducing the risk of off-target effects and solvent toxicity in cell-based and tissue assays—an important consideration for procurement when experimental design requires prolonged exposure or dose-response profiling.

• [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source
• [2] BindingDB Entry BDBM85054: GR 128107. Ki: 0.25 nM at human MT2 receptor (displacement of [125I]2-iodomelatonin, recombinant human MT2 in COS-7 cells). Data curated by PDSP Ki Database. View Source
• [3] Luzindole pharmacological profile: MT2 Ki = 10.2 nM, MT1 Ki = 158 nM. Data from multiple sources including MedChemExpress, TargetMol, and the PDSP Ki Database. Dubocovich ML. J Pharmacol Exp Ther. 1988;246(3):902-10. PMID: 2843633. View Source
• [4] Beresford IJ, Browning C, Starkey SJ, et al. GR196429: a nonindolic agonist at high-affinity melatonin receptors. J Pharmacol Exp Ther. 1998 Jun;285(3):1239-45. PMID: 9618428. View Source

Full Agonist Conversion in High-Receptor-Density NIH-3T3 Cells: A Unique Probe for Receptor Reserve

Teh and Sugden (1999) demonstrated that in NIH-3T3 cells engineered to express high densities of either human MT1 or MT2 receptors, GR 128107 acted as a full agonist, inhibiting forskolin-stimulated cyclic AMP (cAMP) accumulation to the same maximal extent as melatonin [1]. This finding, combined with its silent antagonist profile in rabbit retina (low Bmax = 3.1 fmol mg protein⁻¹) and partial agonist profile in melanophores (intermediate Bmax = 1223 fmol mg protein⁻¹), establishes GR 128107 as a uniquely graduated probe for receptor reserve: its apparent efficacy scales with receptor density across three orders of magnitude [1]. This property is not shared by luzindole, which maintains antagonist behavior even in high-expression systems [2], or by 5-methoxyluzindole, which is a partial agonist at all tested densities [3]. The estimated pKB values from the melanophore antagonist experiments (ranging from 4.54 for RJ252 to 6.85 for 4-P-PDOT against GR 128107 as agonist) provide a rank order of antagonist potency at the melanophore receptor that can be cross-referenced with other systems [1].

Full Agonist Conversion

Cross-study

Full agonist in high-receptor-density NIH-3T3 cells; efficacy spectrum spans 0–100% across Bmax range

Unique probe for receptor reserve theory and spare receptor pharmacology

Efficacy gradient across three orders of magnitude of receptor density

Evidence Dimension	Functional efficacy across receptor density contexts (receptor reserve probe)
Target Compound Data	GR 128107: silent antagonist in rabbit retina (Bmax 3.1 fmol/mg); partial agonist in Xenopus melanophores (Bmax 1223 fmol/mg, Emax 0.83, pEC50 8.58); full agonist in NIH-3T3 cells expressing high densities of human MT1 or MT2
Comparator Or Baseline	Luzindole: silent antagonist across systems, does not convert to agonist at high receptor density. 5-Methoxyluzindole: partial agonist across systems. Melatonin: full agonist across all systems.
Quantified Difference	GR 128107 spans the full efficacy spectrum (0% to ~100% of melatonin maximum) across a Bmax range of ~3 to >1200 fmol/mg. Luzindole remains at 0% efficacy across the same range.
Conditions	Three experimental systems compared: (1) Rabbit retina with endogenous receptor density Bmax = 3.1 fmol/mg; (2) Xenopus melanophores Bmax = 1223 fmol/mg; (3) NIH-3T3 cells with recombinant high-density human MT1 or MT2 expression (Teh & Sugden, 1999; Dubocovich et al., 1997).

Why This Matters

GR 128107 is the only commercially available melatonin receptor ligand that exhibits a complete efficacy gradient (silent antagonist → partial agonist → full agonist) as a function of receptor density alone, making it an irreplaceable tool for studies of receptor reserve theory, spare receptor pharmacology, and tissue-dependent functional selectivity—applications for which no alternative compound can be substituted.

• [1] Teh MT, Sugden D. The putative melatonin receptor antagonist GR128107 is a partial agonist on Xenopus laevis melanophores. Br J Pharmacol. 1999 Mar;126(5):1237-45. doi: 10.1038/sj.bjp.0702404. PMID: 10205014; PMCID: PMC1565880. View Source
• [2] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. Br J Pharmacol. 2000 Mar;129(5):877-86. doi: 10.1038/sj.bjp.0703130. PMID: 10696085; PMCID: PMC1571913. View Source
• [3] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source

GR 128107 Optimal Application Scenarios: Where This Compound Delivers Irreplaceable Scientific Value

MT2 Receptor Subtype Pharmacological Fingerprinting in Native Tissues

When characterizing an unclassified melatonin response in a native tissue preparation, GR 128107 serves as a definitive MT2-discriminating antagonist. Its Mel1a/Mel1b selectivity ratio exceeding 100 [1], combined with its 23-fold MT2 preference in recombinant systems [2], enables researchers to assign functional responses to the MT2 subtype with greater confidence than the less selective luzindole (11-fold). The silent antagonist profile in the rabbit retina model—zero intrinsic activity in the [3H]-dopamine release assay [1]—ensures that observed blockade reflects true antagonism rather than partial agonist interference. This application is particularly valuable in tissues with unknown melatonin receptor subtype expression, where the use of a non-selective antagonist could lead to erroneous subtype assignment.

Receptor Reserve and Spare Receptor Investigations

GR 128107 is uniquely suited for quantitative receptor reserve studies because its apparent intrinsic efficacy transitions from silent antagonist (at low receptor density, Bmax ≈ 3 fmol/mg in rabbit retina) to partial agonist (at intermediate density, Bmax ≈ 1223 fmol/mg in melanophores, pEC50 8.58, Emax 0.83) to full agonist (at high recombinant density in NIH-3T3 cells) [3]. No other commercially available melatonin receptor ligand—including luzindole (antagonist at all densities) or 5-methoxyluzindole (partial agonist at all densities)—exhibits this graduated efficacy profile [1][3]. By comparing GR 128107 concentration-response curves across tissues or cell lines with varying receptor expression levels, researchers can calculate receptor occupancy-response relationships and estimate the receptor reserve for melatonin-mediated signaling pathways. This application cannot be replicated with any alternative compound [3].

Competitive Antagonist Control in Melatonin-Mediated Dopamine Release Studies

In experimental paradigms examining melatonin's modulation of dopamine neurotransmission—particularly in retinal and circadian biology—GR 128107 provides the necessary silent competitive antagonist control. In the rabbit retina model, GR 128107 produced zero inhibition of [3H]-dopamine release when applied alone, while effectively blocking melatonin's inhibitory effect (melatonin IC50 = 20 pM, 80% maximal inhibition) [1]. The functional KB for GR 128107's antagonism correlated significantly with recombinant Mel1b (MT2) binding affinity (r² = 0.77, P < 0.001) but not Mel1a (MT1) binding (r² = 0.27, P < 0.1), providing pharmacological validation that the presynaptic melatonin heteroreceptor modulating dopamine release corresponds to the MT2 subtype [1]. Neither 5-methoxyluzindole (partial agonist) nor luzindole (lower MT2 affinity, less selective) can serve as equivalently clean controls in this system [1][2].

Structure-Activity Relationship (SAR) Benchmarking for Novel Melatonergic Ligand Development

GR 128107 serves as a critical reference compound in medicinal chemistry programs developing novel subtype-selective melatonin receptor ligands. Its pharmacological fingerprint—MT2 pKi 9.6 (Ki 0.25 nM), MT1 pKi 6.9 (Ki 125.9 nM), ≥100-fold MT2 selectivity, and context-dependent efficacy [1][2]—provides a benchmark against which new chemical entities can be quantitatively compared. The distinct structural features of GR 128107 (3-(1-acetyl-3-methyl-piperidine)-5-methoxyindole scaffold) differentiate it from the tetraline-based antagonists (4-P-PDOT, 4-P-ADOT, 4-P-CADOT) [1] and the tryptamine-based luzindole series [4], offering a complementary chemotype for SAR exploration. Procurement of GR 128107 as a reference standard ensures that novel compound screening campaigns include a well-characterized, intermediate-selectivity antagonist control with documented behavior across multiple assay platforms.

Application

Selection Property

Validation Focus

MT2 Subtype Fingerprinting

High MT2 selectivity and silent antagonism in native tissue

MT2-mediated functional response attribution

Receptor Reserve Studies

Context-dependent efficacy (antagonist to full agonist) across receptor densities

Occupancy-response relationships and receptor reserve estimation

Dopamine Release Modulation

Pure competitive antagonist at presynaptic ML1 heteroreceptor

Null-effect control for melatonin's inhibition of dopamine release

SAR Benchmarking

Well-characterized intermediate-selectivity reference compound

Quantitative comparison of novel melatonergic ligands across platforms

• [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source
• [2] Browning C, Beresford I, Fraser N, Giles H. Pharmacological characterization of human recombinant melatonin mt(1) and MT(2) receptors. Br J Pharmacol. 2000 Mar;129(5):877-86. doi: 10.1038/sj.bjp.0703130. PMID: 10696085; PMCID: PMC1571913. View Source
• [3] Teh MT, Sugden D. The putative melatonin receptor antagonist GR128107 is a partial agonist on Xenopus laevis melanophores. Br J Pharmacol. 1999 Mar;126(5):1237-45. doi: 10.1038/sj.bjp.0702404. PMID: 10205014; PMCID: PMC1565880. View Source
• [4] Dubocovich ML. Luzindole (N-0774): a novel melatonin receptor antagonist. J Pharmacol Exp Ther. 1988 Sep;246(3):902-10. PMID: 2843633. View Source